Cas no 1250363-89-3 (1-(cyclopropylmethyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(cyclopropylmethyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1250363-89-3
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 6256496
• PubChem ID: 62060453
• Update Time: 2025-06-08

1-(cyclopropylmethyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropylmethyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid
• 1250363-89-3
• CS-0288813
• EN300-1592776
• AKOS011338014

• Inchi： 1S/C9H13N3O2/c1-2-7-8(9(13)14)10-11-12(7)5-6-3-4-6/h6H,2-5H2,1H3,(H,13,14)
• InChI Key： QBYWHPLULINWEF-UHFFFAOYSA-N
• SMILES： OC(C1=C(CC)N(CC2CC2)N=N1)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68Ų

Additional information on 1-(cyclopropylmethyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of 1-(cyclopropylmethyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1250363-89-3)

The compound 1-(cyclopropylmethyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1250363-89-3) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropylmethyl group and an ethyl-substituted triazole ring, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

One of the key reasons for the growing interest in 1-(cyclopropylmethyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid is its role as a carboxylic acid derivative. This functional group allows for further chemical modifications, enabling the creation of esters, amides, and other derivatives with enhanced bioavailability. Recent studies highlight its utility in designing small-molecule inhibitors, a hot topic in precision medicine. For instance, its triazole core is often leveraged in click chemistry applications, a technique widely adopted in bioconjugation and material science.

From an industrial perspective, the demand for CAS No. 1250363-89-3 is rising due to its applicability in high-throughput screening (HTS) libraries. Companies focusing on fragment-based drug design (FBDD) frequently incorporate this compound to explore novel binding motifs. Additionally, its stability under physiological conditions makes it a candidate for prodrug development, addressing challenges like poor solubility or rapid metabolism in lead optimization phases.

Environmental and sustainability concerns have also shaped discussions around 1-(cyclopropylmethyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid. Green chemistry advocates emphasize the need for efficient synthetic routes to minimize waste. Recent advancements in catalytic cyclopropanation and microwave-assisted synthesis have improved the eco-friendly production of such triazole derivatives, aligning with global trends toward sustainable manufacturing.

In the context of AI-driven drug discovery, CAS No. 1250363-89-3 has been featured in computational studies predicting its interactions with biological targets. Machine learning models trained on structure-activity relationship (SAR) data suggest its potential as a scaffold for kinase inhibitors, a class of therapeutics dominating oncology pipelines. This aligns with frequent searches for "triazole-based kinase inhibitors" and "AI in medicinal chemistry," reflecting the compound's relevance to cutting-edge research.

Quality control and analytical profiling are critical for 1-(cyclopropylmethyl)-5-ethyl-1H-1,2,3-triazole-4-carboxylic acid. Techniques like HPLC-MS and NMR spectroscopy ensure batch consistency, a priority for regulatory compliance. The compound’s logP and pKa values, often queried in databases, further guide formulation strategies for preclinical development.

Looking ahead, the versatility of CAS No. 1250363-89-3 positions it as a valuable asset in interdisciplinary research. Whether in peptide mimetics, metal-organic frameworks (MOFs), or biodegradable polymers, its applications continue to expand. As the scientific community prioritizes molecular diversity and target specificity, this compound remains a focal point for innovation.